Cas no 1795-95-5 (N-(1-phenylpropan-2-yl)benzamide)

• Product Name: N-(1-phenylpropan-2-yl)benzamide
• CAS No: 1795-95-5
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 906759
• PubChem ID: 228049
• Update Time: 2025-04-19

N-(1-phenylpropan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-phenylpropan-2-yl)benzamide
• benzamide, N-(1-methyl-2-phenylethyl)-
• [5-(3,5-dichlorophenyl)sulfanyl-1-(2-phenylethyl)-4-propan-2-ylimidazol-2-yl]methanol
• 1-phenyl-2-benzoylaminopropane
• N-(1-Methyl-2-phenylethyl)benzamide #
• NSC134539
• NSC-134539
• SCHEMBL880676
• AKOS005429985
• 1795-95-5
• l-Glycero-2-benzamido-1-phenylpropane
• DS-011503
• STK324764
• NSC20633
• HMS1583C14
• NSC-20633
• N-(1-Methyl-2-phenylethyl)benzamide

• Inchi： 1S/C16H17NO/c1-13(12-14-8-4-2-5-9-14)17-16(18)15-10-6-3-7-11-15/h2-11,13H,12H2,1H3,(H,17,18)
• InChI Key： JHFZSLHBOLBFEV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.13111
• Monoisotopic Mass: 239.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.068
• Boiling Point: 441.3°C at 760 mmHg
• Flash Point: 267°C
• Refractive Index: 1.571
• PSA: 29.1
• LogP: 3.43850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives